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Compound of Interest

Compound Name: hVEGF-IN-1

Cat. No.: B2554011

Essential Safety and Handling Guide for hVEGF-
IN-1

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling the research compound hVEGF-IN-1. It is intended for researchers,
scientists, and professionals in drug development.

Compound Information:

Property Value Source
CAS Number 1637443-98-1 [1][2][3]
Molecular Formula C34H43N702 [11[2]
Molecular Weight 581.8 g/mol [1]
Appearance Solid [1]

- DMF: 25 mg/ml, DMSO: 2
Solubility _ [1]
mg/ml, Ethanol: 25 mg/ml

Storage -20°C [11[2]

Stability > 4 years at -20°C [1]
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Hazard Identification and Precautionary Measures

As a potent small molecule inhibitor, hWVEGF-IN-1 should be handled with care in a laboratory
setting. While a specific GHS classification may not be readily available for this research
compound, similar compounds in this class warrant a cautious approach. Assume the
compound is hazardous and take appropriate precautions.

Recommended Personal Protective Equipment (PPE):

PPE Category Specification Rationale
) Nitrile or other chemical- Prevents skin contact with the
Hand Protection ]
resistant gloves. compound.
] Safety glasses with side Protects eyes from splashes or
Eye Protection _
shields or goggles. dust.

: . Prevents contamination of
Skin and Body Protection Laboratory coat. i
personal clothing.

) ) Use in a well-ventilated area or  Minimizes inhalation of dust or
Respiratory Protection _
under a chemical fume hood. aerosols.

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Reconstitution:
» Before handling, ensure you are wearing the appropriate PPE.

e Work in a designated area, preferably within a chemical fume hood, to contain any potential
spills or dust.

o To reconstitute, use the appropriate solvent as indicated by your experimental protocol and
the solubility data. For example, to make a 10 mM stock solution in DMSO, you would
dissolve 5.82 mg of hVEGF-IN-1 in 1 mL of DMSO.

o Close the container tightly after use to prevent contamination and exposure.
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2. Experimental Use:
e When using hVEGF-IN-1 in experiments, continue to wear all required PPE.
e Avoid generating aerosols or dust.

e If working with cell cultures or animals, follow all institutional guidelines for the handling of
biologically active small molecules.

3. Storage of Stock Solutions:
» Store stock solutions at -20°C or -80°C for long-term stability.[4]

» Aliquot stock solutions into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

The following diagram outlines the general workflow for safely handling hVEGF-IN-1 in a
research laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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